(1R,2R,4S)-Tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate

• IUPAC Name: tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• InChI: InChI=1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h7-9,13H,4-6H2,1-3H3
• InChI Key: WKKIHGBRNBOCMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC1C(C2)O
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• CAS No.: 152614-12-5

Description

“(1R,2R,4S)-Tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate” is a chemical compound with the molecular formula C11H19NO3. It has a molecular weight of 213.277g/mol. The compound is also known by several synonyms, including “(+/-)-tert-butyl 2-hydroxy-7-azabicyclo [2.2.1]heptane-7-carboxylate” and “TERT-BUTYL (1R,2R,4S)-2-HYDROXY-7-AZABICYCLO [2.2.1]HEPTANE-7-CARBOXYLATE” among others.

Molecular Structure Analysis

The molecular structure of this compound is defined by its IUPAC name and its molecular formula. The IUPAC name is "tert-butyl 2-hydroxy-7-azabicyclo [2.2.1]heptane-7-carboxylate". The molecular formula is C11H19NO3. The InChI string, which is a textual identifier for chemical substances, for this compound is "InChI=1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h7-9,13H,4-6H2,1-3H3".

Physical and Chemical Properties Analysis

This compound has a PSA (Polar Surface Area) of 49.77000 and a logP of 1.45700. The compound is also characterized by several other properties such as its complexity (272), rotatable bond count (2), hydrogen bond donor count (1), and hydrogen bond acceptor count (3).

Scientific Research Applications

Anticancer Activity of Norcantharidin Analogues

Norcantharidin, a compound structurally related to the chemical , showcases significant anticancer activities while minimizing side effects such as urinary system impacts, myelosuppression, and instead, it boosts white blood cell counts. Through structural modification, analogues of norcantharidin exhibit promising anticancer potentials. This insight underscores the importance of structural analogues like (1R,2R,4S)-Tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate in developing more effective cancer therapies. (L. Deng & Shenlong Tang, 2011)

Development of Antioxidants

Synthetic phenolic antioxidants (SPAs), such as 2,6-di-tert-butyl-4-methylphenol (BHT), have been widely studied for their environmental occurrence, human exposure, and toxicity. These compounds, including structurally similar entities like this compound, offer insights into developing antioxidants with lower toxicity and environmental impact. (Runzeng Liu & S. Mabury, 2020)

Application in Drug Synthesis

Levulinic acid (LEV), with its flexible, diverse, and unique properties due to carbonyl and carboxyl functional groups, is identified as a key building block in drug synthesis, highlighting the potential of structurally complex compounds such as this compound in pharmaceutical development. These compounds can simplify drug synthesis processes, reduce costs, and open new pathways for medicinal chemistry. (Mingyue Zhang et al., 2021)

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate (500 mg, 2.37 mmol) in methanol (4.7 mL) at 0° C. was added sodium borohydride (134 mg, 3.55 mmol). The reaction mixture was stirred at 0° C. for 1 hour and then stirred for 16 hours at room temperature. The mixture was quenched with saturated aqueous ammonium chloride and concentrated. The resulting residue was extracted with DCM (3×) and the combined extracts were dried over sodium sulfate, filtered, and concentrated to afford tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate. 1H NMR (500 MHz, CDCl3) δ 4.35 (broad, 1H), 4.13 (s, 2H), 2.28-2.19 (m, 1H), 2.18-2.12 (m, 1H), 1.83-1.75 (m, 1H), 1.71-1.68 (m, 1H), 1.66-1.56 (m, 1H), 1.56-1.48 (m, 1H), 1.44 (s, 9H), 1.05 (dd, J=3.4, 12.7, 1H).